Cas no 2228111-65-5 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine)

• Product Name: 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine
• CAS No: 2228111-65-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6042549
• PubChem ID: 165688300
• Update Time: 2025-06-08

2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine
• 2228111-65-5
• EN300-1987522

• Inchi： 1S/C10H19NO2/c1-10(2)12-7-9(13-10)8-5-3-4-6-11-8/h8-9,11H,3-7H2,1-2H3
• InChI Key： GSEALZZMDYHGKB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1CCCCN1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine

Recent Advances in the Study of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine (CAS: 2228111-65-5)

The compound 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine (CAS: 2228111-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as a chiral building block in asymmetric synthesis. Researchers have developed novel synthetic routes to produce 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine with high enantiomeric purity, which is crucial for its application in medicinal chemistry. The dioxolane ring in the molecule provides a rigid framework that can influence the stereochemistry of subsequent reactions, making it a valuable intermediate for the synthesis of complex bioactive molecules.

In pharmacological studies, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine has demonstrated notable activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo assays suggest that the compound may interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These findings have sparked interest in its potential use for treating neurological disorders such as Parkinson's disease and depression.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine with biological targets. Molecular docking studies and molecular dynamics simulations have provided insights into the binding modes and stability of the compound within receptor binding sites. These computational approaches are instrumental in guiding the design of derivatives with enhanced pharmacological profiles.

Another promising avenue of research involves the use of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine as a precursor for the development of prodrugs. The dioxolane moiety can be exploited to improve the bioavailability and pharmacokinetic properties of therapeutic agents. Recent studies have reported the successful conjugation of this compound with various drug molecules, resulting in prodrugs with improved solubility and controlled release characteristics.

Despite these advancements, challenges remain in the large-scale production and optimization of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine. Researchers are actively exploring greener synthetic methodologies and catalytic processes to enhance the efficiency and sustainability of its production. Additionally, further preclinical studies are needed to fully assess its safety and efficacy profile before clinical applications can be considered.

In conclusion, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)piperidine (CAS: 2228111-65-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative drug discoveries.